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Compound of Interest

Compound Name: STF-118804

Cat. No.: B15615598

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

STF-118804 is a potent and selective inhibitor of nicotinamide phosphoribosyltransferase

(NAMPT), the rate-limiting enzyme in the NAD+ salvage pathway.[1][2][3][4][5] By inhibiting

NAMPT, STF-118804 disrupts cellular energy metabolism, leading to decreased NAD+ levels,

which can induce apoptosis in cancer cells.[4][6] This compound has shown significant anti-

tumor activity in various cancer models, including acute lymphoblastic leukemia and pancreatic

cancer.[1][2][3][6] These application notes provide a detailed protocol for the preparation of a

stock solution of STF-118804 in dimethyl sulfoxide (DMSO), along with relevant chemical and

biological data.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for STF-118804 are

summarized in the table below.
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Property Value Reference(s)

Molecular Weight 461.53 g/mol [1][7]

Molecular Formula C₂₅H₂₃N₃O₄S [1][7][8]

Purity >98% [7][8]

Physical Appearance Solid [1][7]

Solubility in DMSO
≥19.1 mg/mL, 47 mg/mL, up to

61 mg/mL (132.16 mM)
[7][8][9]

Storage Temperature -20°C [1][7][8]

Experimental Protocols
Materials

STF-118804 powder

Anhydrous/fresh Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or wrapped in foil for light protection)

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM STF-118804 Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of STF-118804 in DMSO.

This is a common starting concentration for subsequent dilutions to working concentrations for

in vitro assays.
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Pre-weighing Preparations: Ensure the analytical balance is calibrated and located in a

chemical fume hood to handle the powder safely. Put on appropriate PPE.

Weighing STF-118804: Carefully weigh out 4.62 mg of STF-118804 powder and transfer it to

a sterile microcentrifuge tube.

Calculation:

Molecular Weight (MW) of STF-118804 = 461.53 g/mol

To make a 10 mM (0.010 mol/L) solution, you need 0.010 moles per liter.

For 1 mL (0.001 L), you need 0.010 mol/L * 0.001 L = 0.00001 moles.

Mass = moles * MW = 0.00001 mol * 461.53 g/mol = 0.0046153 g = 4.6153 mg

(approximately 4.62 mg).

Adding DMSO: Add 1 mL of fresh, anhydrous DMSO to the microcentrifuge tube containing

the STF-118804 powder. It is crucial to use fresh DMSO as moisture-absorbing DMSO can

reduce the solubility of the compound.[9]

Dissolving the Compound:

Close the tube tightly and vortex for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all the powder has dissolved.

If necessary, briefly sonicate the solution in a water bath for 5-10 minutes to ensure

complete dissolution.[10]

Storage:

The resulting 10 mM stock solution should be stored at -20°C.[1][7][8]

For long-term storage and to avoid repeated freeze-thaw cycles, it is recommended to

aliquot the stock solution into smaller, single-use volumes.[10] Solutions in DMSO may be

stored at -20°C for up to 3 months.[8]
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Protect the stock solution from light.[10]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the final desired concentration. It is important to maintain the final DMSO

concentration in the culture medium below 0.1% to avoid solvent-induced cytotoxicity.[10]

Visualizations
Signaling Pathway of STF-118804
STF-118804 inhibits NAMPT, which is a key enzyme in the NAD+ salvage pathway. This

inhibition leads to a depletion of cellular NAD+, a critical coenzyme for many cellular

processes, including ATP production. The reduction in the NAD+/NADH ratio and ATP levels

activates AMP-activated protein kinase (AMPK) and inhibits the mammalian target of

rapamycin (mTOR) pathway, ultimately leading to apoptosis in cancer cells.[2][3][6]
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Caption: STF-118804 signaling pathway.
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Experimental Workflow
The following diagram illustrates the logical flow of preparing the STF-118804 stock solution.

1. Weigh STF-118804
(4.62 mg)

2. Add Anhydrous DMSO
(1 mL)

3. Vortex/Sonicate
to Dissolve

4. Aliquot into
Sterile Tubes

5. Store at -20°C
(Protect from light)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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